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Compound of Interest

2-Chloro-6-methoxy-3-
Compound Name:
nitropyridine

Cat. No.: B041990

Essential Safety and Handling Guide for 2-Chloro-6-
methoxy-3-nitropyridine

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 2-Chloro-6-methoxy-3-nitropyridine (CAS No: 38533-61-8). The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals.

Chemical Safety Overview

2-Chloro-6-methoxy-3-nitropyridine is a combustible solid that is classified as a skin, eye,
and respiratory irritant.[1][2][3][4] Adherence to the safety precautions outlined below is
mandatory to prevent exposure and ensure a safe laboratory environment.

Hazard Classification Description GHS Hazard Statements

Skin Irritation Causes skin irritation[3][4] H315

o Causes serious eye irritation[3]
Eye Irritation H319

[4]

. L May cause respiratory
Respiratory Irritation o H335
irritation[3][4]
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Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against
chemical exposure. The following table summarizes the required PPE for handling 2-Chloro-6-
methoxy-3-nitropyridine.

Body Part Required PPE Standard
) Dust mask (type N95 or NIOSH or European Standard
Respiratory _
equivalent)[1][5] EN 149[6][7]
£ Safety glasses with side- OSHA 29 CFR 1910.133 or
es
Y shields or goggles[1][5] European Standard EN166[7]
Chemical-resistant gloves
Hands o
(e.g., nitrile rubber)[1][5]
Laboratory coat, long-sleeved
Body

clothing[8]

Operational Plan: Handling and Disposal

This section provides a step-by-step guide for the safe handling and disposal of 2-Chloro-6-
methoxy-3-nitropyridine.

Preparation and Engineering Controls

o Ventilation: Always handle 2-Chloro-6-methoxy-3-nitropyridine in a well-ventilated area,
preferably within a chemical fume hood to minimize inhalation exposure.[9][10]

o Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily
accessible and in close proximity to the handling area.[7]

o Gather Materials: Before starting work, ensure all necessary PPE is available and in good
condition. Prepare all required equipment and reagents.

Handling Procedure

» Don PPE: Put on all required personal protective equipment as specified in the table above.
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» Weighing and Transfer:

o Handle as a powder.[2] Avoid generating dust.[9]

o If weighing, do so within the fume hood or a ventilated balance enclosure.

o Use appropriate tools (e.g., spatula) for transfers to minimize dust creation.

 In Case of a Spill:

o

Evacuate non-essential personnel from the area.

[¢]

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

[9]

[¢]

Collect the absorbed material into a suitable, labeled container for disposal.[9]

[e]

Clean the spill area thoroughly.
o After Handling:
o Wash hands and any exposed skin thoroughly with soap and water after handling.[6][7]

o Remove and properly store or dispose of PPE.

Disposal Plan

o Waste Collection:

o Collect all waste material, including unused product and contaminated disposable items
(e.g., gloves, wipes), in a designated and clearly labeled hazardous waste container.

o Disposal Regulations:

o Dispose of contents and container in accordance with all local, state, and federal
regulations.[9][11]

o Consult with your institution's Environmental Health and Safety (EHS) department for
specific disposal procedures.
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o Do not discharge into sewers or waterways.[11]

e Container Decontamination:

o If a container is to be reused, it must be thoroughly cleaned to ensure no residual
chemical remains.

o If the container cannot be sufficiently cleaned, it should be punctured to prevent reuse and
disposed of as hazardous waste.[11]

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 2-Chloro-6-

methoxy-3-nitropyridine.
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Caption: Workflow for Safe Handling of 2-Chloro-6-methoxy-3-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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